Cas no 1261900-92-8 (5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol)

• Product Name: 5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol
• CAS No: 1261900-92-8
• MF: C₁₄H₁₀F₄O₂
• MW: 286.221618175507
• MDL: MFCD18316317
• CID: 2762237
• PubChem ID: 53222040
• Update Time: 2025-10-31

5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol, 95%
• 3'-Fluoro-4'-methoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• MFCD18316317
• 5-(3-FLUORO-4-METHOXYPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 1261900-92-8
• DTXSID40686620
• 5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol

• MDL： MFCD18316317
• Inchi： 1S/C14H10F4O2/c1-20-13-3-2-8(6-12(13)15)9-4-10(14(16,17)18)7-11(19)5-9/h2-7,19H,1H3
• InChI Key： SWQFPQOGTSNTKY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=C(C=C(C(F)(F)F)C=1)O)OC

Computed Properties

• Exact Mass: 286.06169221Da
• Monoisotopic Mass: 286.06169221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol

5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol: A Comprehensive Overview

5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol, also known by its CAS number 1261900-92-8, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a phenol group attached to a substituted aromatic ring. The presence of fluorine and trifluoromethyl groups introduces interesting electronic and steric properties, making it a valuable molecule for research and development.

The synthesis of 5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve the desired product. Recent studies have highlighted the importance of this compound in the field of medicinal chemistry, where it has been explored as a potential lead compound for drug development. Its ability to interact with specific biological targets makes it a promising candidate for the treatment of various diseases, including cancer and neurodegenerative disorders.

One of the most intriguing aspects of 5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol is its versatility in chemical reactions. Researchers have demonstrated that this compound can undergo a wide range of transformations, including nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions. These reactions not only enhance its applicability but also pave the way for the creation of more complex molecular architectures.

In terms of physical properties, 5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol exhibits a melting point that is consistent with other phenolic compounds in its class. Its solubility in various solvents has been extensively studied, providing valuable insights into its behavior under different conditions. These properties are crucial for its application in fields such as materials science and environmental chemistry.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol with unprecedented accuracy. These models have revealed that the compound's electronic properties are significantly influenced by the electron-withdrawing trifluoromethyl group and the electron-donating methoxy group. This balance of electronic effects contributes to its unique reactivity and stability.

The environmental impact of 5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol has also been a topic of interest. Studies have shown that it undergoes biodegradation under specific conditions, making it a more sustainable option for certain applications. However, further research is needed to fully understand its long-term environmental effects and to develop strategies for minimizing any potential risks.

In conclusion, 5-(3-Fluoro-4-methoxyphenyl)-3-trifluoromethylphenol represents a fascinating example of how advanced organic chemistry can lead to innovative solutions in various fields. Its unique structure, reactivity, and potential applications make it a subject of ongoing research and development. As new findings emerge, this compound is likely to play an even more significant role in shaping the future of science and technology.